Cas no 1797161-18-2 (2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole)

• Product Name: 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole
• CAS No: 1797161-18-2
• MF: C₁₃H₁₃FN₂O₃S₂
• MW: 328.382323980331
• CID: 5370254
• Update Time: 2025-06-11

2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole

• Inchi： 1S/C13H13FN2O3S2/c1-9-6-11(2-3-12(9)14)21(17,18)16-7-10(8-16)19-13-15-4-5-20-13/h2-6,10H,7-8H2,1H3
• InChI Key： XNTLPIYMQITVAI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1CN(S(C2=CC=C(F)C(C)=C2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole

Comprehensive Overview of 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole (CAS No. 1797161-18-2)

The compound 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole (CAS No. 1797161-18-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3-thiazole core and the azetidin-3-yl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. The 4-fluoro-3-methylphenyl group in this compound enhances its bioavailability and metabolic stability, a critical factor in drug design. This aligns with the growing focus on fluorinated compounds in medicinal chemistry, as fluorine atoms often improve binding affinity and pharmacokinetic properties. Additionally, the sulfonylazetidine linkage contributes to its structural diversity, a hotspot in fragment-based drug discovery.

From a synthetic chemistry perspective, the preparation of 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole involves multi-step organic transformations, including Suzuki coupling and nucleophilic substitution reactions. These methods are widely discussed in academic and industrial forums, reflecting the compound's relevance in process chemistry optimization. Its CAS No. 1797161-18-2 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance—a priority for pharmaceutical companies navigating intellectual property landscapes.

The compound's potential extends beyond therapeutics. In agrochemicals, its thiazole scaffold is associated with herbicidal and fungicidal activities, addressing global concerns about crop protection and sustainable agriculture. This dual applicability in life sciences underscores its versatility, a trait highly valued in interdisciplinary research. Moreover, its physicochemical properties, such as logP and polar surface area, are frequently analyzed using computational chemistry tools, a trend fueled by the rise of AI-driven molecular modeling.

As the scientific community explores structure-activity relationships (SAR) for this compound, questions about its toxicity profile and metabolic pathways remain central. These topics dominate search engine queries, reflecting user interest in ADME (absorption, distribution, metabolism, excretion) studies. Furthermore, its compatibility with green chemistry principles—such as solvent-free synthesis or catalytic methods—resonates with environmental sustainability goals, a key concern for modern researchers.

In conclusion, 2-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-1,3-thiazole represents a compelling case study in the convergence of medicinal chemistry, materials science, and computational biology. Its CAS No. 1797161-18-2 ensures traceability in literature and commerce, while its structural complexity invites innovation across multiple disciplines. As research progresses, this compound may well emerge as a cornerstone in next-generation bioactive molecules.